Cas no 820237-68-1 (Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester)

Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester structure
820237-68-1 structure
Product Name:Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester
CAS No:820237-68-1
MF:C15H20O5
MW:280.316305160522
CID:700610
PubChem ID:11208253
Update Time:2025-04-19

Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester
    • ethyl 2-(6-formyl-2-methyl-3-propoxyphenoxy)acetate
    • 820237-68-1
    • Ethyl (6-Formyl-2-methyl-3-propoxy-phenoxy)-acetate
    • DTXSID00458840
    • RRUXDAMCSKKVFT-UHFFFAOYSA-N
    • Inchi: 1S/C15H20O5/c1-4-8-19-13-7-6-12(9-16)15(11(13)3)20-10-14(17)18-5-2/h6-7,9H,4-5,8,10H2,1-3H3
    • InChI Key: RRUXDAMCSKKVFT-UHFFFAOYSA-N
    • SMILES: O(CCC)C1C=CC(C=O)=C(C=1C)OCC(=O)OCC

Computed Properties

  • Exact Mass: 280.13107373g/mol
  • Monoisotopic Mass: 280.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 61.8Ų
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk